Cas no 365428-60-0 (2-(2-Chlorophenyl)-4-(3-methylphenyl)-5-(2-methyl-4-pyridyl)-1,3-thiazole)

2-(2-Chlorophenyl)-4-(3-methylphenyl)-5-(2-methyl-4-pyridyl)-1,3-thiazole structure
365428-60-0 structure
Product Name:2-(2-Chlorophenyl)-4-(3-methylphenyl)-5-(2-methyl-4-pyridyl)-1,3-thiazole
CAS No:365428-60-0
MF:C22H17ClN2S
MW:376.901782751083
CID:2824004
PubChem ID:22932791
Update Time:2025-04-21

2-(2-Chlorophenyl)-4-(3-methylphenyl)-5-(2-methyl-4-pyridyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • DTXSID00629053
    • SCHEMBL3896123
    • 4-[2-(2-Chlorophenyl)-4-(3-methylphenyl)-1,3-thiazol-5-yl]-2-methylpyridine
    • 2-(2-CHLOROPHENYL)-4-(3-METHYLPHENYL)-5-(2-METHYL-4-PYRIDYL)-1,3-THIAZOLE
    • 365428-60-0
    • 2-(2-Chlorophenyl)-4-(3-methylphenyl)-5-(2-methyl-4-pyridyl)-1,3-thiazole
    • Inchi: 1S/C22H17ClN2S/c1-14-6-5-7-16(12-14)20-21(17-10-11-24-15(2)13-17)26-22(25-20)18-8-3-4-9-19(18)23/h3-13H,1-2H3
    • InChI Key: KOOLAUCREVMWOC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=NC(C2C=CC=C(C)C=2)=C(C2C=CN=C(C)C=2)S1

Computed Properties

  • Exact Mass: 376.0800974Da
  • Monoisotopic Mass: 376.0800974Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 54Ų
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